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Compound of Interest

1,3-Diacetoxy-2-
Compound Name:
(acetoxymethoxy)propane

cat. No.: B1313018

Essential Safety and Handling Guide for 1,3-
Diacetoxy-2-(acetoxymethoxy)propane

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,3-Diacetoxy-2-
(acetoxymethoxy)propane (CAS No. 86357-13-3). Adherence to these protocols is essential
for ensuring laboratory safety and procedural accuracy.

Chemical and Physical Properties

1,3-Diacetoxy-2-(acetoxymethoxy)propane is a colorless to pale yellow, viscous liquid.[1] It is
soluble in organic solvents such as chloroform and methanol, but has limited solubility in water.

[2][3]
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Property Value

CAS Number 86357-13-3

Molecular Formula C10H1607

Molecular Weight 248.23 g/mol [3][4][5]

Appearance Colorless to light yellow oil or liquid[1][2][5]
Boiling Point 311°C[2][6]

Flash Point 134°C[2][6][7]

Density 1.177 g/lcm3[2][6][7]

Storage Temperature Room Temperature[2][8], or 2°C - 8°CJ[7]

Hazard Identification and Personal Protective
Equipment (PPE)

This compound is classified as a hazardous substance. It causes skin irritation (H315), serious
eye irritation (H319), and may cause respiratory irritation (H335).[8][9] The signal word for this
chemical is "Warning".[8][9]

A comprehensive PPE plan is mandatory when handling this chemical. The following table
outlines the required equipment.
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Personal Protective

Rationale and

Body Part ) o
Equipment (PPE) Specifications
) ) Protects against splashes that
Chemical splash-resistant ]
_ can cause serious eye
safety glasses or goggles with L
) ) ) irritation.[9] Eyewear must be
Eyes/Face side protection. A face shield
o tested and approved under
may be appropriate in some )
T standards like OSHA 29 CFR
situations.[9]
1910.133 or EU EN166.[9]
Prevents skin contact which
can cause irritation.[9] The
) ) specific glove material should
Hands Chemically resistant gloves. )
be selected based on chemical
resistance and the duration of
use.
Provides a primary barrier
Laboratory coat and close-toed ) ) ]
Body against accidental spills and

footwear.

splashes.[9]

Respiratory

Required when vapors or

aerosols are generated.[10]

Protects against respiratory
tract irritation.[4][9] For
nuisance exposures, use a
type P95 (US) or P1 (EU EN
143) particle respirator. For
higher-level protection, use
type OV/AG/P99 (US) or
ABEK-P2 (EU EN 143)

respirator cartridges.[4]

Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the procedural steps for safely handling 1,3-Diacetoxy-2-

(acetoxymethoxy)propane from preparation to disposal.
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1. Pre-Handling Preparation

Review Safety Data Sheet (SDS)

'

Ensure proper ventilation
(Fume Hood)

'

Assemble and inspect all required PPE

'

Prepare spill kit and emergency procedures

2. Handling Procedure

Work within a certified chemical fume hood

Ground and bond container and receiving equipment

Carefully dispense the required amount

Keep container tightly closed when not in use

3. Post-Handling &|Disposal

Decontaminate work surfaces

Dispose of waste in a sealed, labeled container

Arrange for disposal via a licensed professional waste service

Remove and properly dispose of/clean PPE

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: Workflow for handling 1,3-Diacetoxy-2-(acetoxymethoxy)propane.
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Detailed Methodologies

Spill and Leak Procedures:

o Personal Precautions: Use personal protective equipment as outlined above. Avoid breathing
vapors, mist, or gas. Ensure adequate ventilation and evacuate personnel to safe areas.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, other waterways, or soil.[4][9]

o Containment and Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite), then
sweep or vacuum up and place it into a suitable, closed container for disposal.[9]

First Aid Measures:

General Advice: Immediately consult a physician and show them the Safety Data Sheet
(SDS).[4][9]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[4][9]

» In Case of Skin Contact: Immediately remove contaminated clothing. Wash off with soap and
plenty of water.[4][9] If skin irritation occurs, get medical advice.[9]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[9] Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a
physician.[4][9]

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[4]

Storage and Disposal Plan:

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
such as strong acids, bases, and oxidizing agents.[1][9] Keep the container tightly closed
and stored locked up.[9]
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» Disposal: Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and
local regulations.[9] Dispose of the contents and container at an approved waste disposal
plant.[9] It is recommended to burn the material in a chemical incinerator equipped with an
afterburner and scrubber.[4] Do not reuse empty containers.[9]

While this compound is used as an intermediate in the synthesis of antiviral drugs like
Ganciclovir, detailed experimental protocols regarding its specific toxicological profile are not
extensively available in public literature.[1][3][11] The handling procedures provided here are
based on established safety data for chemicals with similar hazard classifications. Users must
always refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most
accurate and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,3-
Diacetoxy-2-(acetoxymethoxy)propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313018#personal-protective-equipment-for-
handling-1-3-diacetoxy-2-acetoxymethoxy-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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